Cas no 1806574-95-7 (2,3-Bis(trifluoromethyl)-6-(difluoromethyl)pyridine)

• Product Name: 2,3-Bis(trifluoromethyl)-6-(difluoromethyl)pyridine
• CAS No: 1806574-95-7
• MF: C₈H₃F₈N
• MW: 265.103349924088
• CID: 4801970
• Update Time: 2025-05-20

2,3-Bis(trifluoromethyl)-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-(difluoromethyl)pyridine

• Inchi： 1S/C8H3F8N/c9-6(10)4-2-1-3(7(11,12)13)5(17-4)8(14,15)16/h1-2,6H
• InChI Key： NSHFRLJBXINSJF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(F)F)N=C1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 257
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Bis(trifluoromethyl)-6-(difluoromethyl)pyridine

2,3-Bis(trifluoromethyl)-6-(difluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1806574-95-7, known as 2,3-Bis(trifluoromethyl)-6-(difluoromethyl)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry, materials science, and pharmacology. This compound is characterized by its unique pyridine ring structure, which is substituted with trifluoromethyl groups at positions 2 and 3 and a difluoromethyl group at position 6. The presence of these fluorinated substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2,3-Bis(trifluoromethyl)-6-(difluoromethyl)pyridine in the development of advanced materials. Researchers have explored its role as a building block for constructing fluorinated aromatic polymers, which exhibit exceptional thermal stability and mechanical strength. These polymers have shown promise in high-temperature applications, such as aerospace materials and electronic devices requiring resistance to thermal degradation.

In the pharmaceutical industry, 2,3-Bis(trifluoromethyl)-6-(difluoromethyl)pyridine has been investigated for its potential as a lead compound in drug discovery. Its fluorinated substituents contribute to enhanced bioavailability and metabolic stability, which are critical factors in developing effective therapeutic agents. Recent findings suggest that this compound may serve as a scaffold for designing inhibitors targeting specific enzymes involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of 2,3-Bis(trifluoromethyl)-6-(difluoromethyl)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the Friedel-Crafts alkylation of pyridine derivatives followed by selective fluorination using electrophilic fluorinating agents. Recent advancements in catalytic fluorination have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, the ecological impact of 2,3-Bis(trifluoromethyl)-6-(difluoromethyl)pyridine has been a topic of interest. Studies have shown that its high stability under environmental conditions may pose challenges for biodegradation. However, ongoing research aims to develop sustainable methods for its production and disposal to minimize its environmental footprint.

In conclusion, 2,3-Bis(trifluoromethyl)-6-(difluoromethyl)pyridine (CAS No. 1806574-95-7) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for advancing materials science and drug discovery. As research continues to uncover new possibilities for this compound, its role in shaping future technologies and therapies is expected to grow significantly.